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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the VOCOL® capillary gas chromatography (GC)

column for the analysis of specific classes of volatile organic compounds (VOCs). Its

performance is evaluated in the context of common alternatives, supported by experimental

data and detailed methodologies.

Overview of VOCOL® Technology
VOCOL® columns are intermediate polarity capillary GC columns specifically designed for the

analysis of volatile organic compounds.[1] They are frequently employed in environmental

monitoring, food and beverage analysis, and industrial hygiene. The stationary phase, often a

proprietary bonded phase of diphenyl dimethyl polysiloxane, provides excellent retention and

resolution of highly volatile compounds.[1] These columns are particularly well-suited for use

with purge and trap systems and for various US EPA methods for volatiles analysis, including

502.2, 624, and 8260.[2]

Performance Advantages of VOCOL® for Specific
Volatile Compound Classes
The intermediate polarity of the VOCOL® column makes it a versatile choice for a wide range

of volatile organic compounds. Its selectivity is particularly advantageous for the following
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classes:

Halogenated Hydrocarbons: VOCOL® columns are well-suited for the separation of volatile

halogenated hydrocarbons, which are common environmental pollutants.

Aromatic Compounds: The column provides good resolution of aromatic compounds such as

benzene, toluene, ethylbenzene, and xylenes (BTEX), which are frequently monitored in

environmental and industrial settings.

Polar Volatiles: The stationary phase exhibits good selectivity for polar compounds including

ketones, ethers, esters, and alcohols.[3][4] This makes it a valuable tool for residual solvent

analysis in the pharmaceutical industry and for the analysis of flavor and fragrance

compounds.

Comparative Analysis: VOCOL® vs. Alternative
Columns
While VOCOL® is a robust and reliable column for many VOC applications, several

alternatives are available, often marketed with claims of enhanced performance characteristics.

The primary competitors include the Agilent DB-624 and the Restek Rxi-624Sil MS.

Key Performance Characteristics:
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Feature VOCOL® Agilent DB-624
Restek Rxi-624Sil
MS

Stationary Phase

Proprietary Bonded

Phase (Intermediate

Polarity)

6%

Cyanopropylphenyl /

94%

Dimethylpolysiloxane

Proprietary Phase

(similar to 624)

Key Advantages

Established

performance for EPA

methods, good

retention of highly

volatile compounds.[2]

Often considered a

global reference

standard for VOC

analysis.

High inertness, low

bleed, and high

thermal stability,

leading to improved

peak shape and

sensitivity, especially

for MS applications.

Reported Benefits

Reliable and

reproducible results

for a wide range of

VOCs.

Consistent

performance for

established

methodologies.

Better peak symmetry

for active compounds,

longer column lifetime,

and lower detection

limits.

Experimental Data and Protocols
The following tables summarize typical performance data and experimental conditions for the

analysis of various volatile compound classes on VOCOL® and alternative columns.

Table 1: Performance Comparison for a Mix of Volatile
Organic Compounds
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Compound Class Compound
VOCOL® (Typical
Performance)

Rxi-624Sil MS
(Reported
Advantage)

Halogenated Dichloromethane Good Resolution Improved Peak Shape

Chloroform Good Resolution Improved Peak Shape

1,2-Dichloroethane Good Resolution Improved Peak Shape

Aromatics Benzene Good Resolution Symmetric Peaks

Toluene Good Resolution Symmetric Peaks

Ethylbenzene Good Resolution Symmetric Peaks

Ketones Acetone Good Retention
High Inertness

Prevents Tailing

2-Butanone (MEK) Good Retention
High Inertness

Prevents Tailing

Ethers
Methyl tert-butyl ether

(MTBE)
Good Separation Enhanced Resolution

Diethyl ether Good Separation Enhanced Resolution

Experimental Workflow for VOC Analysis using Purge
and Trap GC-MS
The following diagram illustrates a typical workflow for the analysis of volatile organic

compounds in a water sample using a purge and trap system with a GC-MS, a common setup

for a VOCOL® column.

Sample Preparation Purge and Trap System GC-MS Analysis

1. Collect Water Sample
(e.g., 40 mL VOA vial) 2. Add Internal Standard 3. Purge with Inert Gas

(e.g., Helium)
Load onto Purge and Trap 4. Adsorb VOCs onto Trap 5. Thermally Desorb Trap 6. Inject into GCTransfer to GC 7. Separate on VOCOL® Column 8. Detect with Mass Spectrometer 9. Data Analysis
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Figure 1. A typical workflow for VOC analysis using a purge and trap GC-MS system.

Detailed Experimental Protocol: EPA Method 8260
This method is used for the determination of volatile organic compounds in a variety of solid

waste matrices.

Purge and Trap Parameters:

Instrument: Purge and Trap Concentrator (e.g., Tekmar Atomx XYZ)

Sample: 5 mL water sample or 5 g solid sample with 5 mL of reagent water

Purge Gas: Helium

Purge Flow: 40 mL/min

Purge Time: 11 minutes

Dry Purge Time: 1 minute

Desorb Temperature: 250°C

Desorb Time: 2 minutes

Trap Bake Temperature: 260°C

Trap Bake Time: 8 minutes

GC-MS Parameters:

GC System: Gas Chromatograph with Mass Spectrometer (e.g., Agilent 8890/5977)

Column: VOCOL®, 60 m x 0.25 mm ID, 1.50 µm film thickness

Carrier Gas: Helium

Flow Rate: 1.2 mL/min (constant flow)
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Oven Program: 35°C hold for 5 min, ramp to 120°C at 11°C/min, then ramp to 220°C at

20°C/min and hold for 2 min.

Injector Temperature: 200°C

Transfer Line Temperature: 220°C

MS Source Temperature: 230°C

MS Quadrupole Temperature: 150°C

Scan Range: 35-300 amu

Logical Relationship of Column Selection Factors
The choice of a GC column is a critical decision in method development. The following diagram

illustrates the logical relationships between key column parameters and their impact on

chromatographic performance.

Analyte Properties
(Polarity, Volatility)

Stationary Phase
(e.g., VOCOL®)

Dictates required selectivity

Chromatographic Performance
(Resolution, Sensitivity, Analysis Time)

Impacts resolution and retention

Column Dimensions
(Length, ID, Film Thickness)

Affects efficiency, capacity, and speed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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